molecular formula CH5FO6P2 B8733997 Methanefluorodiphosphonate CAS No. 10595-93-4

Methanefluorodiphosphonate

Cat. No.: B8733997
CAS No.: 10595-93-4
M. Wt: 193.99 g/mol
InChI Key: ORTLAIHEWHWRPQ-UHFFFAOYSA-N
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Description

Methanefluorodiphosphonate (MFDP) is a fluorinated organophosphorus compound characterized by a central methane group bridging two phosphonate moieties, each substituted with fluorine atoms. Such compounds are of significant interest due to their isopolar mimicry of natural phosphates, enabling applications in enzymology, catalysis, and materials science . Fluorinated phosphonates like MFDP are often designed to resist hydrolysis and enhance binding affinity to biological targets, making them valuable in medicinal chemistry and biotechnology .

Properties

CAS No.

10595-93-4

Molecular Formula

CH5FO6P2

Molecular Weight

193.99 g/mol

IUPAC Name

[fluoro(phosphono)methyl]phosphonic acid

InChI

InChI=1S/CH5FO6P2/c2-1(9(3,4)5)10(6,7)8/h1H,(H2,3,4,5)(H2,6,7,8)

InChI Key

ORTLAIHEWHWRPQ-UHFFFAOYSA-N

Canonical SMILES

C(F)(P(=O)(O)O)P(=O)(O)O

Origin of Product

United States

Comparison with Similar Compounds

Research Trends and Challenges

Recent studies (2021–2025) highlight growing interest in fluorinated phosphonates for drug delivery and catalysis . However, challenges remain:

  • Synthetic Complexity : Fluorination steps often require hazardous reagents, complicating large-scale MFDP production .
  • Structural Optimization : Balancing hydrolytic stability and bioactivity in MFDP analogues requires precise tuning of fluorine substitution patterns .

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